BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic and Biological Profile of
Kadsuracoccinic Acid A: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Kadsuracoccinic Acid A

Cat. No.: B15567049

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive summary of the spectroscopic data available
for Kadsuracoccinic Acid A, a naturally occurring triterpenoid isolated from Kadsura coccinea.
The information presented herein, including Nuclear Magnetic Resonance (NMR), Mass
Spectrometry (MS), and Infrared (IR) data, is intended to serve as a core resource for
researchers engaged in natural product chemistry, pharmacology, and drug development.

Spectroscopic Data

The spectroscopic data for Kadsuracoccinic Acid A and its methyl ester derivative have been
compiled from published literature. The following tables summarize the key findings for easy
reference and comparison.

Mass Spectrometry (MS) Data

High-resolution electrospray ionization mass spectrometry (HREIMS) has been instrumental in
determining the molecular formula of Kadsuracoccinic Acid A and its derivatives.
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Compound Molecular Formula M+ (m/z)

Key Fragments

(m/z)
Kadsuracoccinic Acid 453, 395, 369 (100%),
C30H4404 468.3233[1]
A 327, 261[1]
Kadsuracoccinic Acid 383 (100%), 275,
C31H4604 482.3391[2]

A Methyl Ester

95[2]

Infrared (IR) Spectroscopy Data

The infrared spectra, recorded using potassium bromide (KBr) pellets, reveal the presence of

key functional groups.

Compound Vmax (CM™2)

3500-3210, 2939, 1695, 1637, 1455, 1372,
1295, 1081, 894, 757[1]

Kadsuracoccinic Acid A

Kadsuracoccinic Acid A Methyl Ester 3433, 3076, 1739, 1690, 1272[2]

Nuclear Magnetic Resonance (NMR) Data

1H and 3C NMR data provide detailed structural insights into the carbon-hydrogen framework

of Kadsuracoccinic Acid A.

IH NMR Spectroscopic Data (Selected Signals)

Kadsuracoccinic Acid A (

Proton
ppm)[1]

Kadsuracoccinic Acid A
Methyl Ester (6 ppm)[2]

Olefinic Methyls 1.58, 1.76, 1.92

1.56, 1.74,1.90

Isopropenyl (exo-methylene) 4.87, 4.70 (H-28a, H-28b)

4.85, 4.69 (H-28a, H-28b)

Isopropenyl (methyl) 1.76 (CHs-29) 1.74 (CHs-29)
Tertiary Methyls 0.70, 0.81, 1.06 0.70, 0.80, 1.04
Ester Methyl 3.65
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13C NMR Spectroscopic Data (Selected Signals)

Kadsuracoccinic Acid A (6 Kadsuracoccinic Acid A

Carbon

ppm)[1] Methyl Ester (6 ppm)[2]
Carboxyl 181.7,174.1 175.1 (C-3), 172.6 (C-26)
Ester Methyl - 515

Experimental Protocols

The isolation and characterization of Kadsuracoccinic Acid A involved a series of
chromatographic and spectroscopic techniques.

Isolation and Purification

The rhizomes of Kadsura coccinea were extracted with chloroform. The resulting extract was
subjected to column chromatography on silica gel. Further purification was achieved through
High-Performance Liquid Chromatography (HPLC) to yield pure Kadsuracoccinic Acid A.[1]

[2]

Spectroscopic Analysis

 NMR Spectra: *H and 3C NMR spectra were recorded on a spectrometer, typically in CDCls,
with chemical shifts reported in ppm relative to tetramethylsilane (TMS) as an internal
standard.

e Mass Spectra: High-resolution and electron impact mass spectra were obtained using a
mass spectrometer.

e IR Spectra: Infrared spectra were recorded on a Fourier-transform infrared (FTIR)
spectrophotometer using KBr pellets.

o UV Spectra: UV spectra were measured in methanol.

Biological Activity and Experimental Workflow
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Kadsuracoccinic Acid A has demonstrated biological activity, specifically the arrest of cell
division in Xenopus laevis embryonic cells.[1][3] The general workflow for its isolation and
biological evaluation is depicted below.

Isolation and Purification
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Caption: Workflow of Kadsuracoccinic Acid A isolation and bioactivity screening.

The observed biological effect of Kadsuracoccinic Acid A on cell division suggests a potential
mechanism of action that warrants further investigation. A simplified representation of this
interaction is shown below.
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Caption: Conceptual diagram of Kadsuracoccinic Acid A's effect on cell division.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic and Biological Profile of Kadsuracoccinic
Acid A: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567049#spectroscopic-data-for-kadsuracoccinic-
acid-a-nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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